Cas no 104587-40-8 (methyl 3-sulfanylthiophene-2-carboxylate)

Methyl 3-sulfanylthiophene-2-carboxylate is a sulfur-containing heterocyclic compound with a thiophene core functionalized with a mercapto group at the 3-position and a methyl ester at the 2-position. This structure imparts reactivity useful in organic synthesis, particularly in the construction of thiophene-based scaffolds for pharmaceuticals, agrochemicals, and materials science. The sulfhydryl group offers a versatile handle for further functionalization, enabling nucleophilic substitution or metal coordination, while the ester moiety allows for straightforward derivatization. Its balanced reactivity and stability make it a valuable intermediate in medicinal chemistry and material design. The compound is typically handled under inert conditions due to the sensitivity of the thiol group.
methyl 3-sulfanylthiophene-2-carboxylate structure
104587-40-8 structure
Product Name:methyl 3-sulfanylthiophene-2-carboxylate
CAS No:104587-40-8
MF:C6H6O2S2
MW:174.240639209747
MDL:MFCD30533265
CID:1148551
PubChem ID:19020440
Update Time:2025-06-08

methyl 3-sulfanylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-mercapto-, methyl ester
    • methyl 3-sulfanylthiophene-2-carboxylate
    • EN300-97308
    • WELMASGZZBOJKP-UHFFFAOYSA-N
    • SCHEMBL9338313
    • methyl 3-mercapto-thiophene-2-carboxylate
    • 104587-40-8
    • MDL: MFCD30533265
    • Inchi: 1S/C6H6O2S2/c1-8-6(7)5-4(9)2-3-10-5/h2-3,9H,1H3
    • InChI Key: WELMASGZZBOJKP-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C(=O)OC)S

Computed Properties

  • Exact Mass: 173.98098
  • Monoisotopic Mass: 173.98092178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • PSA: 26.3

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